Cas no 2228961-97-3 ((1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol)

• Product Name: (1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol
• CAS No: 2228961-97-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6452906
• PubChem ID: 165625164
• Update Time: 2025-10-31

(1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol
• (1-{2-[methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanol
• 2228961-97-3
• EN300-1770038

• Inchi： 1S/C11H23NO/c1-10(2)12(3)8-7-11(9-13)5-4-6-11/h10,13H,4-9H2,1-3H3
• InChI Key： QNCJDZJIWUEAFP-UHFFFAOYSA-N
• SMILES： OCC1(CCN(C)C(C)C)CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on (1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol

Compound CAS No. 2228961-97-3: (1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol

The compound with CAS number 2228961-97-3, known as (1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol, is a complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring, an aminoethyl group, and a methanol moiety. The molecule's structure is notable for its potential to engage in various chemical interactions, making it a subject of interest for researchers exploring its synthetic applications and biological properties.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design due to their ability to induce specific steric effects and enhance molecular stability. The presence of the cyclobutane ring in this compound contributes to its rigid structure, which can be advantageous in creating molecules with high binding affinity to target proteins. Additionally, the aminoethyl group within the molecule introduces amine functionalities, which are known for their ability to participate in hydrogen bonding and other non-covalent interactions—key factors in molecular recognition and bioavailability.

The methanol group attached to the cyclobutane ring further enhances the compound's versatility. Methanol groups are often used in organic synthesis as protecting groups or as intermediates in the formation of more complex structures. In this case, the methanol moiety may play a role in stabilizing the molecule or facilitating its solubility in various solvents, which is crucial for its potential use in pharmaceutical formulations.

From a synthetic perspective, the preparation of (1-{2-methyl(propan-2-yl)aminoethyl}cyclobutyl)methanol involves a series of carefully designed reactions. Researchers have employed methods such as nucleophilic substitution, ring-closing metathesis, and hydrogenation to construct this molecule. These techniques not only highlight the molecule's synthetic accessibility but also underscore its potential as a building block for more complex architectures.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting pharmacological properties. For instance, its ability to interact with specific receptors or enzymes could make it a candidate for drug development targeting various therapeutic areas. However, further research is required to fully understand its bioactivity and safety profile.

The study of cyclobutane-containing compounds has seen significant advancements in recent years, driven by the need for novel scaffolds in drug discovery. This compound serves as an excellent example of how structural complexity can be harnessed to create molecules with unique properties. As research continues, it is anticipated that this compound will find applications not only in pharmaceuticals but also in materials science and catalysis.

In conclusion, CAS No. 2228961-97-3 represents a promising molecule with a wealth of opportunities for exploration. Its intricate structure, combined with recent advances in synthetic methodologies and biological screening techniques, positions it as a valuable tool for researchers across multiple disciplines. As our understanding of this compound deepens, it is likely to contribute significantly to the advancement of chemical science and its practical applications.